2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(4-methoxyphenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H11N3O2/c1-18-11-7-5-10(6-8-11)14-16-13(17-19-14)12-4-2-3-9-15-12/h2-9H,1H3
• InChI Key: GACWELRRCMKDCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=NO2)C3=CC=CC=N3
• Molecular Formula: C14H11N3O2
• Molecular Weight: 253.26 g/mol

Description

2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as MPO, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins, including cholinesterase, acetylcholinesterase, and butyrylcholinesterase. 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has also been shown to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and antitumor activities. 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its ease of synthesis, which allows for large-scale production. However, 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine is also highly reactive and can be unstable, which can make it difficult to work with in some experiments.

Future Directions

There are numerous future directions for the study of 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine, including the development of novel fluorescent materials, the investigation of its potential as an anticancer agent and therapeutic agent for Alzheimer's disease, and the elucidation of its mechanism of action. Additionally, the development of more stable and less reactive derivatives of 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine could expand its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 4-methoxybenzohydrazide with ethyl acetoacetate, followed by cyclization with phosphorous oxychloride and reaction with 2-bromo-5-chloropyridine. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in various fields, including material science, medicinal chemistry, and biochemistry. In material science, 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been used as a building block for the synthesis of novel fluorescent materials. In medicinal chemistry, 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been investigated for its potential as an anticancer agent and as a therapeutic agent for Alzheimer's disease. In biochemistry, 2-[5-(4-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been studied for its interaction with proteins and enzymes.